Cas no 2034244-85-2 (2-(cyclopropylmethoxy)-N-(4-(trifluoromethoxy)benzyl)isonicotinamide)

2-(Cyclopropylmethoxy)-N-(4-(trifluoromethoxy)benzyl)isonicotinamide is a synthetic small-molecule compound featuring a cyclopropylmethoxy substituent and a trifluoromethoxybenzyl group attached to an isonicotinamide core. Its structure confers potential advantages in medicinal chemistry, including enhanced metabolic stability due to the cyclopropyl moiety and improved lipophilicity from the trifluoromethoxy group. The compound's amide linkage and aromatic systems may facilitate target binding interactions, making it a candidate for pharmaceutical research, particularly in CNS or inflammation-related applications. Its well-defined synthetic route allows for scalable production, while the trifluoromethoxy group may contribute to improved bioavailability. Further studies are required to fully elucidate its pharmacological profile.
2-(cyclopropylmethoxy)-N-(4-(trifluoromethoxy)benzyl)isonicotinamide structure
2034244-85-2 structure
Product Name:2-(cyclopropylmethoxy)-N-(4-(trifluoromethoxy)benzyl)isonicotinamide
CAS No:2034244-85-2
MF:C18H17F3N2O3
MW:366.334395170212
CID:6510750
PubChem ID:92085473
Update Time:2025-06-08

2-(cyclopropylmethoxy)-N-(4-(trifluoromethoxy)benzyl)isonicotinamide Chemical and Physical Properties

Names and Identifiers

    • 2-(cyclopropylmethoxy)-N-(4-(trifluoromethoxy)benzyl)isonicotinamide
    • 2-(cyclopropylmethoxy)-N-[[4-(trifluoromethoxy)phenyl]methyl]pyridine-4-carboxamide
    • 2034244-85-2
    • AKOS026690123
    • F6475-6363
    • 2-(cyclopropylmethoxy)-N-{[4-(trifluoromethoxy)phenyl]methyl}pyridine-4-carboxamide
    • Inchi: 1S/C18H17F3N2O3/c19-18(20,21)26-15-5-3-12(4-6-15)10-23-17(24)14-7-8-22-16(9-14)25-11-13-1-2-13/h3-9,13H,1-2,10-11H2,(H,23,24)
    • InChI Key: VWSVLHPVHDJMJK-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CC(=CC=1)CNC(C1C=CN=C(C=1)OCC1CC1)=O)(F)F

Computed Properties

  • Exact Mass: 366.11912689g/mol
  • Monoisotopic Mass: 366.11912689g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 463
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 60.4Ų

2-(cyclopropylmethoxy)-N-(4-(trifluoromethoxy)benzyl)isonicotinamide Pricemore >>

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Additional information on 2-(cyclopropylmethoxy)-N-(4-(trifluoromethoxy)benzyl)isonicotinamide

Comprehensive Overview of 2-(cyclopropylmethoxy)-N-(4-(trifluoromethoxy)benzyl)isonicotinamide (CAS No. 2034244-85-2)

2-(cyclopropylmethoxy)-N-(4-(trifluoromethoxy)benzyl)isonicotinamide (CAS No. 2034244-85-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyclopropylmethoxy group and a trifluoromethoxybenzyl moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive molecule due to its ability to interact with specific biological targets.

The compound's isonicotinamide core is a key structural element that contributes to its stability and reactivity. This scaffold is commonly found in molecules with therapeutic potential, particularly in the development of enzyme inhibitors and receptor modulators. The presence of the trifluoromethoxy group enhances the compound's lipophilicity, which can improve its bioavailability and membrane permeability—a critical factor in drug design.

In recent years, the demand for fluorinated compounds like 2-(cyclopropylmethoxy)-N-(4-(trifluoromethoxy)benzyl)isonicotinamide has surged, driven by their applications in medicinal chemistry. Fluorine incorporation often leads to improved metabolic stability and binding affinity, making such compounds valuable in the search for new therapeutics. This aligns with current trends in precision medicine and targeted drug delivery, where researchers seek molecules with optimized pharmacokinetic profiles.

Another area of interest is the compound's potential role in agrochemical innovation. The cyclopropyl and trifluoromethoxy functionalities are frequently employed in the design of pesticides and herbicides due to their ability to disrupt specific biological pathways in pests. As sustainable agriculture gains momentum, compounds like 2034244-85-2 are being explored for their efficacy and environmental safety.

Synthetic accessibility is another advantage of 2-(cyclopropylmethoxy)-N-(4-(trifluoromethoxy)benzyl)isonicotinamide. The compound can be synthesized using well-established organic chemistry techniques, such as amide coupling reactions and ether formation. This scalability is crucial for industrial applications, where cost-effective production methods are essential. Researchers are also investigating greener synthesis routes to align with the principles of green chemistry.

The compound's physicochemical properties, including its solubility, melting point, and stability under various conditions, are subjects of ongoing study. These characteristics determine its suitability for different formulations, whether in oral tablets, injectables, or topical applications. Understanding these properties is vital for optimizing its performance in real-world scenarios.

In the context of drug discovery, 2034244-85-2 is being evaluated for its potential to address unmet medical needs. Its structural features suggest possible activity against inflammatory and neurological disorders, areas where new treatments are urgently needed. Computational modeling and high-throughput screening are being employed to identify its molecular targets and mechanisms of action.

From a commercial perspective, the compound's patent status and regulatory pathway are critical considerations. Companies investing in its development must navigate intellectual property landscapes and compliance requirements to bring derivative products to market. This underscores the importance of innovative chemistry in driving economic growth and addressing global health challenges.

In summary, 2-(cyclopropylmethoxy)-N-(4-(trifluoromethoxy)benzyl)isonicotinamide (CAS No. 2034244-85-2) represents a versatile and promising compound with broad applicability in pharmaceuticals and agrochemicals. Its unique structure, combined with the growing demand for fluorinated and cyclopropyl-containing molecules, positions it as a valuable asset in modern chemical research. As scientific advancements continue, this compound is likely to play a pivotal role in shaping future innovations.

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